Cas no 3886-00-8 ( )

• Product Name: &nbsp
• CAS No: 3886-00-8
• MF: C₃₄H₂₂O₄
• MW: 494.536089420319
• CID: 923993
• PubChem ID: 327495
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3,3,7,7-tetraphenylfuro[3,4-f][2]benzofuran-1,5-dione
• 3,3,7,7-tetraphenyl-3,7-dihydro-benzo[1,2-c,4,5-c']difuran-1,5-dione
• 5',5',5'',5''-Tetraphenyl-< difurano 3',4':1,2,3'',4'':4,5-benzol> -2',2''-dion
• AC1L70ME
• NSC302675
• NSC-302675
• DTXSID40316374
• 3886-00-8
• &nbsp;

• Inchi： 1S/C34H22O4/c35-31-27-22-30-28(32(36)38-34(30,25-17-9-3-10-18-25)26-19-11-4-12-20-26)21-29(27)33(37-31,23-13-5-1-6-14-23)24-15-7-2-8-16-24/h1-22H
• InChI Key： KSZOVORHXSPSNT-UHFFFAOYSA-N
• SMILES： O1C(C2C=C3C(C(=O)OC3(C3C=CC=CC=3)C3C=CC=CC=3)=CC=2C1(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 494.15186
• Monoisotopic Mass: 494.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6
• LogP: 6.61120